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Compound of Interest

Compound Name: 4-tert-Butylbenzyl mercaptan

Cat. No.: B1334090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 4-tert-
butylbenzyl mercaptan in organic solvents. Due to the limited availability of specific

quantitative solubility data in publicly accessible literature, this document focuses on qualitative

descriptions and provides a generalized experimental protocol for determining solubility.

Physicochemical Properties
A summary of the key physicochemical properties of 4-tert-butylbenzyl mercaptan is

presented below. These properties are essential for understanding its behavior in various

solvent systems.
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Property Value Reference

Molecular Formula C11H16S [1][2]

Molecular Weight 180.31 g/mol [1][3]

Appearance Colorless to light yellow liquid [4]

Density 0.966 g/mL at 25 °C [1][2]

Boiling Point 102-103 °C at 3.1 mmHg [1][2]

Flash Point 72.2 °C (162.0 °F) - closed cup [1][5]

Refractive Index n20/D 1.5430 [1][2]

Solubility in Organic Solvents
While specific quantitative data is scarce, 4-tert-butylbenzyl mercaptan is reported to be

miscible with most organic solvents[4]. This high solubility is anticipated due to its molecular

structure, which includes a large nonpolar tert-butyl group and a benzyl ring, along with a thiol

(-SH) group that can participate in weaker polar interactions.

Based on the principle of "like dissolves like," 4-tert-butylbenzyl mercaptan is expected to be

readily soluble in a range of nonpolar and polar aprotic organic solvents. Its solubility in polar

protic solvents may be more varied. A general solubility profile is outlined in the table below.

Solvent Class Representative Solvents Expected Solubility

Nonpolar
Hexane, Toluene, Benzene,

Diethyl ether
High

Polar Aprotic

Acetone, Ethyl acetate,

Dichloromethane,

Tetrahydrofuran (THF)

High

Polar Protic
Ethanol, Methanol,

Isopropanol
Moderate to High

Aqueous Water Low to Insoluble[6][7]
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Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of 4-tert-
butylbenzyl mercaptan in an organic solvent of interest. This method is adapted from

standard laboratory procedures for solubility testing[8][9][10].

Objective: To determine the solubility of 4-tert-butylbenzyl mercaptan in a selected organic

solvent at a specific temperature.

Materials:

4-tert-butylbenzyl mercaptan

Selected organic solvent(s)

Analytical balance

Volumetric flasks

Glass vials or test tubes with closures

Vortex mixer or magnetic stirrer

Constant temperature bath or incubator

Micropipettes

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 4-tert-butylbenzyl mercaptan to a series of glass vials.

To each vial, add a known volume of the selected organic solvent.
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Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature bath set to the desired experimental temperature

(e.g., 25 °C).

Agitate the mixtures using a vortex mixer or magnetic stirrer for a predetermined period

(e.g., 24-48 hours) to ensure equilibrium is reached. It is crucial to allow sufficient time for

the dissolution process to stabilize[11].

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed in the temperature bath for a

sufficient time to allow undissolved solute to settle.

Carefully withdraw a known volume of the supernatant using a micropipette.

Immediately filter the collected supernatant through a syringe filter compatible with the

solvent to remove any suspended solid particles.

Quantification:

Prepare a series of standard solutions of 4-tert-butylbenzyl mercaptan of known

concentrations in the same solvent.

Analyze the filtered supernatant and the standard solutions using a suitable analytical

method (e.g., UV-Vis spectrophotometry at a predetermined wavelength or High-

Performance Liquid Chromatography).

Construct a calibration curve from the standard solutions.

Determine the concentration of 4-tert-butylbenzyl mercaptan in the saturated solution by

interpolating its analytical signal on the calibration curve.

Data Reporting:
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Express the solubility in appropriate units, such as grams per 100 mL of solvent ( g/100

mL) or moles per liter (mol/L).

Repeat the experiment multiple times to ensure reproducibility and report the average

solubility with the standard deviation.

Visualizations
The following diagrams illustrate the logical workflow for determining the solubility of 4-tert-
butylbenzyl mercaptan.
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Figure 1: Experimental Workflow for Solubility Determination
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Figure 2: Logical Relationship of Solubility Factors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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